N-chloroacetyl-1,4-oxazepane

• Molecular Formula: C7H12ClNO2
• Molecular Weight: 177.63 g/mol
• IUPAC Name: 2-chloro-1-(1,4-oxazepan-4-yl)ethanone
• InChI: InChI=1S/C7H12ClNO2/c8-6-7(10)9-2-1-4-11-5-3-9/h1-6H2
• InChI Key: OWVHBHFTKOVMLA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCOC1)C(=O)CCl

Description

N-chloroacetyl-1,4-oxazepane is a useful research compound. Its molecular formula is C7H12ClNO2 and its molecular weight is 177.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1,4-oxazepane hydrochloride (24.80 g, 180 mmol), sodium acetate (29.60 g, 360 mmol) and acetic acid (20.6 ml, 360 mmol) in tetrahydrofuran (400 ml) was stirred for 1 hr, a solution of chloroacetyl chloride (14.3 ml, 180 mmol) in tetrahydrofuran (100 ml) was added dropwise under ice-cooling, and the mixture was stirred overnight at room temperature. To the reaction mixture was added, sodium hydrogen carbonate (65.7 g, 792 μmmol), and the mixture was stirred for 1 hr. The insoluble material was filtered, and the filtrate was concentrated. The obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate=2:1-1:2) to give N-chloroacetyl-1,4-oxazepane (29.8 g, yield 93%).